Cas no 2228585-78-0 (2-(4-aminobut-1-en-2-yl)-4,6-difluorophenol)

• Product Name: 2-(4-aminobut-1-en-2-yl)-4,6-difluorophenol
• CAS No: 2228585-78-0
• MF: C₁₀H₁₁F₂NO
• MW: 199.197249650955
• CID: 5909952
• PubChem ID: 165650746
• Update Time: 2025-08-05

2-(4-aminobut-1-en-2-yl)-4,6-difluorophenol Chemical and Physical Properties

Names and Identifiers

• 2-(4-aminobut-1-en-2-yl)-4,6-difluorophenol
• 2228585-78-0
• EN300-1798179

• Inchi： 1S/C10H11F2NO/c1-6(2-3-13)8-4-7(11)5-9(12)10(8)14/h4-5,14H,1-3,13H2
• InChI Key： WWRAQSVZOGIVNS-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(=C1O)C(=C)CCN)F

Computed Properties

• Exact Mass: 199.08087030g/mol
• Monoisotopic Mass: 199.08087030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-(4-aminobut-1-en-2-yl)-4,6-difluorophenol

Introduction to 2-(4-aminobut-1-en-2-yl)-4,6-difluorophenol (CAS No: 2228585-78-0)

2-(4-aminobut-1-en-2-yl)-4,6-difluorophenol, identified by the Chemical Abstracts Service Number (CAS No) 2228585-78-0, is a fluorinated aromatic compound featuring a unique structural motif that has garnered significant attention in the field of medicinal chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest for its potential applications in drug discovery and therapeutic development.

The molecular structure of 2-(4-aminobut-1-en-2-yl)-4,6-difluorophenol consists of a benzene ring substituted with fluorine atoms at the 4 and 6 positions, and an amine-functionalized butenyl side chain attached at the 2 position. The presence of fluorine atoms is strategically significant, as fluorine can modulate the electronic properties, metabolic stability, and binding affinity of molecules. Similarly, the amine group and the butenyl moiety introduce additional functional handles that can be further modified to enhance biological activity.

In recent years, there has been a growing interest in developing novel fluorinated compounds for their ability to improve pharmacokinetic properties and therapeutic efficacy. The combination of fluorine substitution with an amine-containing side chain in 2-(4-aminobut-1-en-2-yl)-4,6-difluorophenol suggests potential applications in various therapeutic areas, including oncology, inflammation, and infectious diseases. The compound’s unique structural features make it an attractive scaffold for further derivatization and optimization.

One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play crucial roles in cell signaling pathways, and dysregulation of these pathways is often associated with various diseases, particularly cancer. The fluorinated phenol core of 2-(4-aminobut-1-en-2-yl)-4,6-difluorophenol can interact with the active sites of kinases, while the amine group provides opportunities for covalent bonding or hydrogen bonding interactions. This dual functionality makes it a promising candidate for developing kinase inhibitors with improved selectivity and potency.

Recent studies have highlighted the importance of fluorinated aromatic compounds in drug development. For instance, fluorinated analogs of existing drugs have shown enhanced bioavailability and reduced metabolic clearance. The structural features of 2-(4-aminobut-1-en-2-yl)-4,6-difluorophenol align well with these trends, suggesting that it could be optimized to exhibit similar advantages. Additionally, the butenyl side chain offers flexibility for chemical modifications, allowing researchers to fine-tune its properties for specific biological targets.

The synthesis of 2-(4-aminobut-1-en-2-yl)-4,6-difluorophenol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of fluorine atoms into the aromatic ring typically requires specialized synthetic methodologies, such as electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions. Similarly, the attachment of the amine-functionalized butenyl side chain necessitates careful consideration to maintain the integrity of both functional groups during synthesis.

In terms of biological activity, preliminary studies on 2-(4-aminobut-1-en-2-yl)-4,6-difluorophenol have shown promising results in vitro. These studies have indicated that the compound exhibits inhibitory activity against certain kinases, suggesting its potential as a lead compound for further development. However, further research is needed to fully elucidate its mechanism of action and assess its safety profile in vivo.

The development of novel therapeutic agents often involves rigorous testing to evaluate their efficacy and safety. For 2-(4-aminobut-1-en-2-ylyl)-4,6-difluorophenol, this would include in vitro assays to determine its potency against target enzymes and cellular models to assess its biological effects. Subsequent preclinical studies would be necessary to evaluate its pharmacokinetic properties and toxicity before moving into clinical trials.

The role of computational chemistry in drug discovery cannot be overstated. Molecular modeling techniques can be used to predict how 2-(4-amino-butenyl)-4-fluoro-pheno-l interacts with biological targets at the atomic level. These predictions can guide synthetic efforts by identifying key structural features that contribute to biological activity and by helping to design derivatives with improved properties.

Future directions for research on CAS No: 2228585–78–0 may include exploring its potential as an intermediate in the synthesis of more complex molecules or investigating its interactions with other biological targets beyond kinases. The versatility of its structural framework suggests that it could be adapted for use in multiple therapeutic contexts.

The growing body of literature on fluorinated compounds underscores their importance in modern drug discovery. As our understanding of their structural-biological relationships continues to evolve, compounds like CAS No: 2228585–78–0 are likely to play an increasingly significant role in the development of next-generation therapeutics.